Boneloc
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Boneloc is a synthetic bone graft substitute that is used in orthopedic surgeries to promote bone growth and repair. It is a biocompatible material that mimics the structure and composition of natural bone, making it an ideal substitute for bone grafts. This compound has gained popularity in recent years due to its effectiveness and ease of use in orthopedic surgeries.
Mechanism of Action
Boneloc works by providing a scaffold for new bone growth. The material mimics the structure and composition of natural bone, allowing for the infiltration of new bone cells and the formation of new bone tissue. This compound also releases calcium and phosphate ions, which are essential for bone growth and repair.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on bone tissue. Studies have demonstrated that this compound enhances osteoblast activity, which is responsible for the formation of new bone tissue. This compound also promotes the production of growth factors that are essential for bone growth and repair.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Boneloc in lab experiments is its biocompatibility. The material is non-toxic and does not elicit an immune response, making it an ideal substitute for bone grafts. This compound is also easy to use and can be molded to fit the shape of the bone defect. However, one limitation of using this compound in lab experiments is that it may not accurately mimic the complex structure and composition of natural bone tissue.
Future Directions
There are several future directions for the use of Boneloc in orthopedic surgeries. One potential application is in the treatment of bone defects caused by trauma or disease. This compound could be used to promote bone growth and repair in these cases, reducing the need for more invasive surgical procedures. Another future direction is the development of new formulations of this compound that can be tailored to specific bone defects or patient populations. This could improve the efficacy and safety of the material in orthopedic surgeries.
Synthesis Methods
Boneloc is synthesized through a process called sol-gel synthesis. This involves the conversion of a liquid precursor into a solid material through a chemical reaction. The precursor used in the synthesis of this compound is typically a mixture of calcium and phosphate ions, which are then combined with other compounds to form a gel. The gel is then dried and heated to produce a solid material that can be used as a bone graft substitute.
Scientific Research Applications
Boneloc has been extensively studied in scientific research for its effectiveness as a bone graft substitute. In vitro studies have shown that this compound promotes the growth of new bone cells and enhances bone regeneration. In vivo studies have also demonstrated the efficacy of this compound in promoting bone growth and repair in animal models.
properties
CAS RN |
138366-79-7 |
---|---|
Molecular Formula |
C33H56O6 |
Molecular Weight |
548.8 g/mol |
IUPAC Name |
decyl 2-methylprop-2-enoate;methyl 2-methylprop-2-enoate;[(1R,2S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 2-methylprop-2-enoate |
InChI |
InChI=1S/C14H22O2.C14H26O2.C5H8O2/c1-9(2)12(15)16-11-8-10-6-7-14(11,5)13(10,3)4;1-4-5-6-7-8-9-10-11-12-16-14(15)13(2)3;1-4(2)5(6)7-3/h10-11H,1,6-8H2,2-5H3;2,4-12H2,1,3H3;1H2,2-3H3/t10?,11-,14-;;/m0../s1 |
InChI Key |
IZAVPYQSQCFPOV-JEHXZSQOSA-N |
Isomeric SMILES |
CCCCCCCCCCOC(=O)C(=C)C.CC(=C)C(=O)OC.CC(=C)C(=O)O[C@H]1CC2CC[C@@]1(C2(C)C)C |
SMILES |
CCCCCCCCCCOC(=O)C(=C)C.CC(=C)C(=O)OC.CC(=C)C(=O)OC1CC2CCC1(C2(C)C)C |
Canonical SMILES |
CCCCCCCCCCOC(=O)C(=C)C.CC(=C)C(=O)OC.CC(=C)C(=O)OC1CC2CCC1(C2(C)C)C |
synonyms |
Boneloc methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate MMA-DMA-IBMA |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.